molecular formula C21H21N3O2 B5442844 2-(1H-benzimidazol-2-yl)-3-(4-sec-butoxy-3-methoxyphenyl)acrylonitrile

2-(1H-benzimidazol-2-yl)-3-(4-sec-butoxy-3-methoxyphenyl)acrylonitrile

Cat. No. B5442844
M. Wt: 347.4 g/mol
InChI Key: KMHHGODVSOLFSU-WJDWOHSUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1H-benzimidazol-2-yl)-3-(4-sec-butoxy-3-methoxyphenyl)acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. This compound is also known as BMB-3 and belongs to the class of acrylonitrile derivatives.

Mechanism of Action

The mechanism of action of BMB-3 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and proliferation. BMB-3 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BMB-3 has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the expression of various proteins that are involved in cancer cell growth and proliferation, including cyclin-dependent kinases and matrix metalloproteinases. BMB-3 has also been shown to induce the production of reactive oxygen species, which can cause oxidative damage to cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of BMB-3 is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of BMB-3 is its relatively low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on BMB-3. One area of interest is the development of new synthetic methods for BMB-3 that could improve its solubility and make it easier to use in experimental settings. Another area of interest is the development of new therapeutic applications for BMB-3, such as its use in combination with other anticancer agents to improve treatment outcomes. Finally, further research is needed to fully understand the mechanism of action of BMB-3 and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of BMB-3 involves a multistep process that requires the use of various reagents and catalysts. One of the most commonly used methods for synthesizing BMB-3 involves the condensation of 2-aminobenzimidazole and 3-(4-sec-butoxy-3-methoxyphenyl)acrylonitrile in the presence of a catalyst such as potassium carbonate. The reaction is carried out under reflux conditions, and the resulting product is purified through column chromatography.

Scientific Research Applications

BMB-3 has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, BMB-3 has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines. It has also been studied for its potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

properties

IUPAC Name

(Z)-2-(1H-benzimidazol-2-yl)-3-(4-butan-2-yloxy-3-methoxyphenyl)prop-2-enenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O2/c1-4-14(2)26-19-10-9-15(12-20(19)25-3)11-16(13-22)21-23-17-7-5-6-8-18(17)24-21/h5-12,14H,4H2,1-3H3,(H,23,24)/b16-11-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMHHGODVSOLFSU-WJDWOHSUSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)OC1=C(C=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCC(C)OC1=C(C=C(C=C1)/C=C(/C#N)\C2=NC3=CC=CC=C3N2)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.